1-(1H-benzimidazol-2-yl)-7,7,8,8,9,9,10,10,11,11,12,12,12-tridecafluorododecan-6-one

• IUPAC Name: 1-(1H-benzimidazol-2-yl)-7,7,8,8,9,9,10,10,11,11,12,12,12-tridecafluorododecan-6-one
• InChI: InChI=1S/C19H15F13N2O/c20-14(21,15(22,23)16(24,25)17(26,27)18(28,29)19(30,31)32)12(35)8-2-1-3-9-13-33-10-6-4-5-7-11(10)34-13/h4-7H,1-3,8-9H2,(H,33,34)
• InChI Key: MITMTPJIARYTDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)CCCCCC(=O)C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
• Molecular Formula: C19H15F13N2O
• DSSTOX Substance ID: DTXSID90896156
• Molecular Weight: 534.3 g/mol
• CAS RN: 237738-71-5

Description

1-(1H-benzimidazol-2-yl)-7,7,8,8,9,9,10,10,11,11,12,12,12-tridecafluorododecan-6-one , also known as 21HBMBA , belongs to the class of benzimidazole derivatives. Benzimidazole compounds exhibit diverse biological activities and are commonly used in medicinal chemistry. The molecular formula of 21HBMBA suggests a complex structure with fluorine substitution and a benzimidazole ring.

Synthesis Analysis

The synthesis of 21HBMBA involves intricate steps, including the introduction of the benzimidazole moiety and subsequent fluorination. Researchers have explored various synthetic routes, optimizing reaction conditions and yields. Detailed synthetic pathways can be found in relevant literature.

Molecular Structure Analysis

The optimized geometrical structure of 21HBMBA has been investigated using quantum computational methods. The B3LYP/6-311++G (d,p) basis set was employed to calculate electronic and vibrational features. Vibrational assignments, Potential Energy Distribution (PED), and vibrational modes were analyzed using the Vibrational Energy Distribution Analysis (VEDA) program. The compound’s UV-vis spectrum and solvent effects were also studied. Notably, the HOMO-LUMO energies indicate charge transfer within the molecule, suggesting potential drug action.

Scientific Research Applications

Synthesis and Characterization

Benzimidazole derivatives, including those with extensive fluorinated chains, are synthesized through various methods. For example, the synthesis of benzimidazole derivatives can involve the condensation of o-phenylene diamine with carboxylic acids or their derivatives, followed by reactions that introduce additional functional groups or chains (Salahuddin et al., 2017). These compounds are characterized by elemental and spectral analysis, confirming their structures and potential for further functionalization.

Antimicrobial Activity

Benzimidazole derivatives exhibit significant antimicrobial activity. Studies have shown that certain benzimidazole compounds possess potent antibacterial and antifungal properties. For instance, derivatives have been found to be active against a range of microbial strains, including Escherichia coli and Staphylococcus aureus, demonstrating their potential as antimicrobial agents (Kopel et al., 2015).

Anticancer Activity

Research into benzimidazole derivatives has also explored their anticancer potential. These compounds have been evaluated for their ability to inhibit DNA topoisomerase I, a key enzyme involved in DNA replication, making them candidates for anticancer drug development (Alpan et al., 2007). Additionally, derivatives with specific modifications have shown promising results in in vitro cytotoxicity assays against various cancer cell lines, highlighting their potential in cancer therapy (Paul et al., 2015).